Cas no 163298-76-8 (1-methyl-1H-1,3-benzodiazol-7-ol)

• Product Name: 1-methyl-1H-1,3-benzodiazol-7-ol
• CAS No: 163298-76-8
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD00965196
• CID: 110187
• PubChem ID: 3771453
• Update Time: 2025-04-18

1-methyl-1H-1,3-benzodiazol-7-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-7-ol,1-methyl-
• 1-METHYL-1H-1,3-BENZODIAZOL-7-OL
• 1H-Benzimidazol-7-ol,1-methyl-(9CI)
• 3-methylbenzimidazol-4-ol
• 1-Methyl-1H-benzo[d]imidazol-7-ol
• 3-Methyl-3H-benzoimidazol-4-ol
• 163298-76-8
• EN300-2913399
• 1H-Benzimidazol-7-ol, 1-methyl-
• AKOS006274020
• SCHEMBL8050564
• XZPJPYXKVODVDL-UHFFFAOYSA-N
• 1-methyl-1H-1,3-benzodiazol-7-ol

• MDL： MFCD00965196
• Inchi： 1S/C8H8N2O/c1-10-5-9-6-3-2-4-7(11)8(6)10/h2-5,11H,1H3
• InChI Key： XZPJPYXKVODVDL-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N(C)C=N2

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.27890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles